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Compound of Interest

Compound Name: 3-Nitrobenzaldoxime

Cat. No.: B8812994

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols, handling
procedures, and known hazards associated with 3-Nitrobenzaldoxime (CAS No: 3431-62-7).
The information herein is intended to equip laboratory personnel with the necessary knowledge
to handle this compound responsibly and minimize exposure risks.

Introduction to 3-Nitrobenzaldoxime

3-Nitrobenzaldoxime is an organic compound with the molecular formula C7HeN20s3.[1][2] It is
structurally characterized by a benzaldehyde oxime core with a nitro group substituted at the
meta-position of the benzene ring. It is known for its applications in chemical synthesis and has
been identified as a stain used in biological research.[1] Like many nitroaromatic compounds, it
requires careful handling due to its potential health hazards.

Hazard Identification and Classification

3-Nitrobenzaldoxime is classified as a hazardous substance according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards
are related to irritation of the skin, eyes, and respiratory tract.[3]

GHS Classification:

o Skin Corrosion/Irritation: Category 2[3]
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e Serious Eye Damage/Eye Irritation: Category 2

o Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3
Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Quantitative Safety Data

The following tables summarize the key physical, chemical, and toxicological properties of 3-
Nitrobenzaldoxime and related compounds.

Table 1: Physical and Chemical Properties of 3-Nitrobenzaldoxime

Property Value Source
CAS Number 3431-62-7

Molecular Formula C7HsN20s3

Molecular Weight 166.13 g/mol

Appearance Crystalline solid N/A
Melting Point 121-122 °C

LogP 1.92610

Table 2: Toxicological Data Summary
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Metric

Value

Remarks

Acute Oral Toxicity (LD50)

No data available for 3-

Nitrobenzaldoxime.

For the related compound 3-
Nitrobenzaldehyde (CAS 99-
61-6), the LD50 (Oral, Rat) is
1075 mg/kg. This value should
be used for reference only,
indicating moderate acute

toxicity.

Carcinogenicity

Not classified as a carcinogen.

No ingredient of the related
compound 3-
Nitrobenzaldehyde at levels >
0.1% is identified as a
carcinogen by IARC, NTP, or
OSHA.

General Nitroaromatic Toxicity

Nitroaromatic compounds can
be bioactivated via
nitroreduction to form
hazardous intermediates
(nitroanion radicals, nitroso, N-
hydroxy derivatives) that lead
to oxidative stress and

potential genotoxicity.

This is a general mechanism
for the class and should be
considered a potential,

unquantified hazard.

Experimental Protocols and Handling Precautions

Adherence to strict safety protocols is mandatory when working with 3-Nitrobenzaldoxime.

Engineering Controls

» Ventilation: All work, including weighing and solution preparation, must be conducted in a

certified chemical fume hood to prevent inhalation of dust or aerosols.

o Safety Equipment: A safety shower and eyewash station must be readily accessible in the

immediate work area.
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Personal Protective Equipment (PPE)

» Eye Protection: Chemical safety goggles or a face shield are required at all times.

e Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves before use
and dispose of them immediately if contamination is suspected.

» Body Protection: A flame-resistant lab coat should be worn and kept fastened.

Handling Procedures

e Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

* Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at
the end of the workday. Do not eat, drink, or smoke in the laboratory.

o Contamination: Promptly clean up any spills using appropriate procedures and PPE.
Decontaminate work surfaces after use.

Storage and Disposal

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated
area away from incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of waste materials and contaminated items in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the product to
enter drains.

Emergency Procedures
First Aid Measures:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, call a poison center
or doctor.

o Skin Contact: Immediately wash the skin with plenty of soap and water. Remove
contaminated clothing. If skin irritation occurs, seek medical attention.
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 Ingestion: If swallowed, rinse mouth. Call a poison center or doctor if you feel unwell.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable container for disposal.

Clean the spill area thoroughly.

Visualized Workflows and Pathways

The following diagrams illustrate key safety workflows and the potential toxicological pathway
for this class of compounds.
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Planning & Assessment

Identify Need for
3-Nitrobenzaldoxime

Review Safety Data Sheet (SDS)
and Literature

:

Assess Hazards:
- Irritation (Skin, Eye)
- Respiratory Irritation
- Potential Nitroaromatic Toxicity

:

( Perform Risk Assessment

QQuantity, Frequency, Procedurey

Select Controls

Select Controls

Select Controls

y

Engineering Controls:
- Chemical Fume Hood
- Eyewash/Shower Station

Implementation of Controls

Personal Protective Equipment (PPE):
- Goggles/Face Shield
- Nitrile Gloves
- Lab Coat

y

Administrative Controls:
- Standard Operating Procedure (SOP)
- Training Records

Experimenta

Handle Compound

(Weighing, Transfer)

Decontaminate & Clean Up

;

Segregate & Dispose of Waste
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1. Pre-Experiment Setup

2. Don PPE
(Goggles, Gloves, Lab Coat)

i

3. Prepare Chemical Fume Hood

'

4. Weigh 3-Nitrobenzaldoxime
(in fume hood)

5. Perform Experiment

6. Post-Experiment Cleanup

i

7. Decontaminate Glassware
and Work Surfaces

i

8. Dispose of Waste
(Solid & Liquid)

9. Doff PPE

10. Wash Hands Thoroughly

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8812994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Metabolic Bioactivation (Nitroreduction)
Nitroaromatic Compound
(e.g., 3-Nitrobenzaldoxime)

1e- reduction

y

(Nitro Anion RadicaD
(Nitroso Intermediate)
(N—Hydroxylamine Derivative)

/

[

Cellular Damage Mechanisms

Covalent Binding to
Proteins & DNA

Reactive Oxygen Species (ROS)
Generation

Genotoxicity &

. Oxidative Stress
Mutagenesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
3-Nitrobenzaldoxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8812994#3-nitrobenzaldoxime-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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